Cas no 918150-82-0 (2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester)

• Product name: 2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
• CAS No: 918150-82-0
• MF: C₁₀H₁₄O₃
• MW: 182.21636
• CID: 779173
• PubChem ID: 71427746

2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 2-acetyl-, 2-methyl-2-propen-1-yl ester
• 2-methylprop-2-enyl 2-acetylbut-2-enoate
• DTXSID80846483
• 918150-82-0
• 2-Methylprop-2-en-1-yl 2-acetylbut-2-enoate

• Inchi： InChI=1S/C10H14O3/c1-5-9(8(4)11)10(12)13-6-7(2)3/h5H,2,6H2,1,3-4H3
• InChI Key： WWLIOJQLECUXJZ-UHFFFAOYSA-N
• SMILES： CC=C(C(=O)C)C(=O)OCC(=C)C

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 2.1